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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies used to
assess the effect of Sandalore, a synthetic sandalwood odorant, on human keratinocyte
migration. The protocols detailed below are based on established research demonstrating that
Sandalore promotes wound-healing processes in human keratinocytes through the activation
of the olfactory receptor OR2AT4.[1][2][3]

Introduction

Keratinocytes, the primary cells of the epidermis, express a variety of sensory receptors that
allow them to respond to environmental stimuli.[1][4] Among these are olfactory receptors
(ORs), a class of chemoreceptors.[1][4] The specific olfactory receptor OR2AT4 has been
identified in human keratinocytes and is activated by Sandalore.[1][3] This activation triggers a
signaling cascade that enhances keratinocyte proliferation and migration, crucial processes in
wound re-epithelialization.[1][2][5] The following sections detail the experimental protocols to
investigate and quantify the effects of Sandalore on keratinocyte migration, along with the
underlying signaling pathways.

Signaling Pathway of Sandalore in Keratinocytes

Sandalore's activation of OR2AT4 in keratinocytes initiates a downstream signaling cascade.
This pathway involves an increase in intracellular calcium (Ca2+) and cyclic adenosine
monophosphate (CAMP) levels.[1][6] This leads to the phosphorylation of extracellular signal-
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regulated kinases (Erk1/2) and p38 mitogen-activated protein kinases (p38 MAPK), which are
key regulators of cell proliferation and migration.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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